Cas no 1223755-18-7 (4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine
• CAS No: 1223755-18-7
• MF: C₂₃H₂₃N₃S
• MW: 373.513823747635
• CID: 5393662
• Update Time: 2025-07-09

4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylphenyl)methylsulfanyl]-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazine
• 4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C23H23N3S/c1-16(2)18-8-10-19(11-9-18)21-14-22-23(24-12-13-26(22)25-21)27-15-20-7-5-4-6-17(20)3/h4-14,16H,15H2,1-3H3
• InChI Key： BOKIAPAUPXGIFD-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C(C)C)C=C3)=NN1C=CN=C2SCC1=CC=CC=C1C

Additional information on 4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine (CAS No. 1223755-18-7)

4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine (CAS No. 1223755-18-7) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a pyrazolo[1,5-a]pyrazine core, a privileged scaffold known for its diverse biological activities, coupled with a [(2-methylphenyl)methyl]sulfanyl moiety and a 4-(propan-2-yl)phenyl substituent. Such structural attributes make it a compelling subject for drug discovery, particularly in targeting protein-protein interactions and kinase inhibition.

The compound’s sulfanyl linker and isopropylphenyl group contribute to its unique physicochemical properties, including enhanced lipophilicity and metabolic stability. Researchers are increasingly exploring its potential in cancer therapeutics, given the rising global demand for novel kinase inhibitors. A 2023 study highlighted its preliminary efficacy in modulating MAPK signaling pathways, aligning with current trends in precision medicine. Additionally, its pyrazolo[1,5-a]pyrazine backbone is being investigated for neurodegenerative disease applications, a hot topic in aging populations.

From a synthetic chemistry perspective, CAS No. 1223755-18-7 exemplifies innovations in C–S bond formation strategies. Recent advancements in transition-metal catalysis have streamlined its production, addressing challenges like regioselectivity and functional group compatibility. These developments resonate with the growing emphasis on green chemistry, as industries seek sustainable synthetic routes. The compound’s methylphenyl and isopropyl groups also offer insights into steric and electronic tuning, critical for structure-activity relationship (SAR) studies.

In material science, derivatives of 4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine have shown promise in organic electronics, particularly as charge-transport materials in OLEDs. Its extended π-conjugation and sulfanyl bridge enhance electron delocalization, a key factor in optoelectronic device performance. This aligns with the surge in demand for flexible displays and energy-efficient lighting solutions.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with its proton-rich environments providing distinct spectral fingerprints. Quality control protocols emphasize purity thresholds >98%, reflecting stringent industry standards for high-value intermediates. Regulatory compliance, such as REACH and ICH guidelines, further underscores its commercial viability.

As the scientific community explores AI-driven drug design, CAS No. 1223755-18-7 serves as a test case for machine learning models predicting ADMET properties. Its balanced logP and polar surface area make it a candidate for bioavailability optimization studies. Concurrently, patent landscapes reveal growing IP activity around pyrazolo[1,5-a]pyrazine derivatives, signaling their translational potential.

In summary, 4-{[(2-methylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine represents a multifaceted compound bridging medicinal chemistry, materials science, and synthetic methodology. Its versatility addresses pressing challenges in oncology, neurology, and sustainable technology, positioning it as a molecule of enduring relevance.